Cas no 1462379-36-7 (5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1462379-36-7
• CID: 4606214
• Update Time: 2025-06-12

5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-(Chloromethyl)-3-(Trifluoromethyl)-1H-Pyrazole (CAS No. 1462379-36-7)

5-(Chloromethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1462379-36-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group and a trifluoromethyl group attached to a pyrazole ring. These functional groups endow the molecule with a range of chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its stability and reactivity. The presence of the chloromethyl group provides a reactive site for further functionalization, while the trifluoromethyl group imparts unique electronic and steric properties to the molecule. These properties make 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole an attractive starting material for the development of novel drugs and agrochemicals.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the potency, selectivity, and metabolic stability of drug candidates. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. This makes 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole an ideal candidate for the design of new therapeutic agents.

The synthesis of 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole has been extensively studied in the literature. One common approach involves the reaction of 3-trifluoromethylpyrazole with chloromethylating agents such as chloromethyl methyl ether (CMME) or chloromethylation reagents like thionyl chloride. The resulting compound can then be further modified through various chemical transformations to introduce additional functional groups or to form more complex structures.

In terms of biological activity, 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole has shown promise in several areas. For instance, it has been reported to exhibit potent antiviral activity against certain RNA viruses, making it a potential lead compound for the development of antiviral drugs. Additionally, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. Studies have shown that certain derivatives can inhibit key enzymes involved in inflammatory pathways and can induce apoptosis in cancer cells.

The use of 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole as a building block in combinatorial chemistry has also been explored. Combinatorial libraries generated from this compound have been screened for various biological activities, leading to the identification of several hit compounds with promising therapeutic potential. This approach has accelerated the drug discovery process by allowing researchers to rapidly evaluate large numbers of structurally diverse compounds.

In addition to its applications in medicinal chemistry, 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole has found use in other areas such as materials science and analytical chemistry. For example, it can be used as a precursor for the synthesis of fluorinated polymers with unique physical and chemical properties. In analytical chemistry, it serves as a reference standard for the quantification of related compounds in complex matrices.

The safety and environmental impact of 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole have also been evaluated. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety and environmental protection. Researchers should adhere to standard laboratory protocols when working with this compound to minimize any potential risks.

In conclusion, 5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1462379-36-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an important intermediate in organic synthesis and a valuable tool in medicinal chemistry research. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in future developments within these fields.